![molecular formula C20H20N2O6S B2610838 2-((1-(3,4-Dimethoxyphenethyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid CAS No. 685130-30-7](/img/structure/B2610838.png)
2-((1-(3,4-Dimethoxyphenethyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid
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Overview
Description
The compound “2-((1-(3,4-Dimethoxyphenethyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid” is a complex organic molecule. It contains a nicotinic acid moiety, which is a form of vitamin B3, and a 3,4-dimethoxyphenethyl group, which is a type of aromatic ether .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple functional groups including an amide, a thioether, and an aromatic ring .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The amide and thioether groups could potentially undergo various reactions such as hydrolysis, oxidation, and substitution .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar amide and carboxylic acid groups could influence its solubility in water .
Scientific Research Applications
Chemical Synthesis and Derivatives
The chemical structure of 2-((1-(3,4-Dimethoxyphenethyl)-2,5-dioxopyrrolidin-3-yl)thio)nicotinic acid indicates its potential as a precursor for synthesizing various heterocyclic compounds. Research has demonstrated that nicotinic acid esters can be converted into thieno[2, 3-b]pyridines and pyrido[3′, 2′: 4, 5]thieno[3, 2-d]pyrimidine derivatives through reactions with α-halo-reagents and subsequent cyclization processes. These derivatives have shown relevance in pharmaceutical development due to their structural complexity and biological activity (Gad-Elkareem, Abdel-fattah, & Elneairy, 2006).
Industrial Production and Green Chemistry
Nicotinic acid is essential for human and animal nutrition, and its industrial production is crucial for various applications. A recent study emphasized the necessity of developing eco-friendly methods to produce nicotinic acid, focusing on minimizing environmental impact. This research is pivotal for green chemistry, presenting alternatives for the synthesis of nicotinic acid from commercially available raw materials, thus potentially impacting the production strategies of its derivatives, including this compound (Lisicki, Nowak, & Orlińska, 2022).
Pharmacological Properties
Studies have shown that derivatives of nicotinic acid, including thionicotinic acid analogs, exhibit significant pharmacological properties such as vasorelaxation and antioxidation. These findings suggest the therapeutic potential of this compound and its derivatives in cardiovascular diseases and oxidative stress-related conditions (Prachayasittikul et al., 2010).
Bio-renewable Catalysts
The development of bio-renewable catalysts from nicotinic acid derivatives showcases an innovative approach to green chemistry. Nicotinium methane sulfonate, derived from nicotinic acid, acts as an efficient and recyclable catalyst for the synthesis of 2-amino-3-cyano pyridines, highlighting the versatility of nicotinic acid derivatives in catalysis and synthesis. This research paves the way for the utilization of this compound in sustainable chemical processes (Tamaddon & Azadi, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O6S/c1-27-14-6-5-12(10-15(14)28-2)7-9-22-17(23)11-16(19(22)24)29-18-13(20(25)26)4-3-8-21-18/h3-6,8,10,16H,7,9,11H2,1-2H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRLZSKWYTPMQKP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCN2C(=O)CC(C2=O)SC3=C(C=CC=N3)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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